Cas no 79098-89-8 (3,4-Dihydro-3-(4-Piperidinyl)-2(1h)-Quinazolinone Hydrochloric Acid Salt)

• Product Name: 3,4-Dihydro-3-(4-Piperidinyl)-2(1h)-Quinazolinone Hydrochloric Acid Salt
• CAS No: 79098-89-8
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• MDL: MFCD27920642
• CID: 533389
• PubChem ID: 18321355
• Update Time: 2025-06-29

3,4-Dihydro-3-(4-Piperidinyl)-2(1h)-Quinazolinone Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)-3,4-dihydroquinazolin-2(1H)-one hydrochloride
• 79098-89-8
• 3-(Piperidin-4-yl)-3,4-dihydroquinazolin-2(1H)-onehydrochloride
• 3,4-DIHYDRO-3-(4-PIPERIDINYL)-2(1H)-QUINAZOLINONE HYDROCHLORIDE
• SCHEMBL1812169
• 4-(2-oxo-1,4-dihydro-2H-quinazolin-3-yl) piperidine hydrochloride
• 4-(2-oxo-1,4-dihydro-2H-quinazolin-3-yl)piperidine hydrochloride
• AS-42090
• 4-[3,4-dihydro-2(1H)-quinazolinon-3-yl]-piperidine mono-hydrochloride
• 4-(2-oxo-1,4-dihydroquinazolin-3(2H)-yl)piperidinium chloride
• HEBAGAHJDNNTIA-UHFFFAOYSA-N
• 3,4-DIHYDRO-3-(4-PIPERIDINYL)-2(1H)-QUINAZOLINONE HCL
• 3-(4-piperidinyl)-3,4 dihydroquinazolin-2(1h)-one hydrochloride
• MFCD27920642
• 3-piperidin-4-yl-3,4-dihydro-1H-quinazolin-2-one, hydrochloride
• AKOS022185510
• 3-piperidin-4-yl-1,4-dihydroquinazolin-2-one;hydrochloride
• CS-W000563
• 3-(4-piperidinyl)-3,4-dihydroquinazolin-2(1H)-one hydrochloride
• 2(1H)-Quinazolinone, 3,4-dihydro-3-(4-piperidinyl)-, monohydrochloride (9CI)
• 3,4-Dihydro-3-(4-Piperidinyl)-2(1h)-Quinazolinone Hydrochloric Acid Salt

• MDL： MFCD27920642
• Inchi： 1S/C13H17N3O.ClH/c17-13-15-12-4-2-1-3-10(12)9-16(13)11-5-7-14-8-6-11;/h1-4,11,14H,5-9H2,(H,15,17);1H
• InChI Key： HEBAGAHJDNNTIA-UHFFFAOYSA-N
• SMILES： Cl.O=C1N(C2CCNCC2)CC2C(=CC=CC=2)N1

Computed Properties

• Exact Mass: 267.1138399g/mol
• Monoisotopic Mass: 267.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Additional information on 3,4-Dihydro-3-(4-Piperidinyl)-2(1h)-Quinazolinone Hydrochloric Acid Salt

3,4-Dihydro-3-(4-Piperidinyl)-2(1H)-Quinazolinone Hydrochloric Acid Salt: A Comprehensive Overview

The compound with CAS No. 79098-89-8, commonly referred to as 3,4-Dihydro-3-(4-Piperidinyl)-2(1H)-Quinazolinone Hydrochloric Acid Salt, is a fascinating molecule with significant potential in various fields. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and structural versatility. The quinazolinone framework serves as a scaffold for numerous pharmacologically active compounds, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery, particularly in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. The 3,4-dihydro substitution pattern in this compound introduces a unique stereochemistry that may enhance its binding affinity to specific kinase targets. Additionally, the presence of the 4-piperidinyl group contributes to the molecule's flexibility and ability to interact with biological systems.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Researchers have demonstrated that certain quinazolinone derivatives can inhibit key oncogenic kinases, such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These findings suggest that 3,4-Dihydro-3-(4-Piperidinyl)-2(1H)-Quinazolinone Hydrochloric Acid Salt could be a valuable lead compound in the development of targeted therapies for cancer treatment.

Moreover, the hydrochloric acid salt form of this compound is advantageous for pharmaceutical applications due to its improved solubility and bioavailability. This property makes it easier to formulate into various drug delivery systems, including tablets, capsules, and injectables. Recent advancements in drug delivery technologies have further enhanced the potential of this compound by enabling controlled release and targeted delivery to specific tissues or cells.

In addition to its therapeutic potential, this compound has also been explored for its antimicrobial properties. Studies have shown that certain quinazolinone derivatives exhibit potent activity against bacteria and fungi. The hydrochloric acid salt form may further enhance these properties by stabilizing the molecule's structure and improving its interaction with microbial targets.

The synthesis of 3,4-Dihydro-3-(4-Piperidinyl)-2(1H)-Quinazolinone Hydrochloric Acid Salt involves a multi-step process that typically includes cyclization reactions and subsequent salt formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical standards.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying this compound's biological activities. Advanced techniques such as X-ray crystallography and molecular docking are being employed to elucidate its binding modes with target proteins. These insights will be crucial for further refining the compound's structure and enhancing its therapeutic potential.

In conclusion, 3,4-Dihydro-3-(4-Piperidinyl)-2(1H)-Quinazolinone Hydrochloric Acid Salt represents a compelling candidate for drug development due to its unique chemical structure and diverse biological activities. As research continues to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.